Cas no 153947-56-9 (4-Isoxazolecarboxylicacid,5-methyl-3-phenyl-,2-fluoroethylester(9CI))

• Product Name: 4-Isoxazolecarboxylicacid,5-methyl-3-phenyl-,2-fluoroethylester(9CI)
• CAS No: 153947-56-9
• MF: C₁₃H₁₂FNO₃
• MW: 249.237687110901
• CID: 106403
• Update Time: 2023-04-02

4-Isoxazolecarboxylicacid,5-methyl-3-phenyl-,2-fluoroethylester(9CI) Chemical and Physical Properties

Names and Identifiers

• 4-Isoxazolecarboxylicacid, 5-methyl-3-phenyl-, 2-fluoroethyl ester
• 4-Isoxazolecarboxylicacid,5-methyl-3-phenyl-,2-fluoroethylester(9CI)
• 4-Isoxazolecarboxylic acid, 5-methyl-3-phenyl-, 2-fluoroethyl ester

• Inchi： 1S/C13H12FNO3/c1-9-11(13(16)17-8-7-14)12(15-18-9)10-5-3-2-4-6-10/h2-6H,7-8H2,1H3
• InChI Key： JSNULMGIEVFHEB-UHFFFAOYSA-N
• SMILES： O1C(C)=C(C(OCCF)=O)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 249.08
• Monoisotopic Mass: 249.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3A^2